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Compound of Interest

Compound Name: Antiviral agent 55

Cat. No.: B11605756 Get Quote

Essential Safety and Handling Guide for Antiviral
Agent 55
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

Antiviral Agent 55 (CAS No. 371137-60-9), an inhibitor of human immunodeficiency viruses 1

and 2 (HIV-1 and HIV-2). Adherence to these procedures is essential to ensure personnel

safety and prevent environmental contamination.

Personal Protective Equipment (PPE)
All personnel handling Antiviral Agent 55 must use the following personal protective

equipment. This is based on a risk assessment for handling potent compounds and should be

adapted to specific laboratory conditions.
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PPE Category Item Specification

Hand Protection Gloves

Double-gloving with nitrile or

neoprene gloves is required.

Gloves must be inspected for

integrity before use and

changed frequently.

Eye and Face Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards are mandatory.[1] A

face shield should be used in

addition to goggles when there

is a splash hazard.

Body Protection Laboratory Coat/Gown

A dedicated, solid-front, long-

sleeved lab coat or gown

made of a low-permeability

fabric is required. Cuffs should

be tucked into the inner

gloves.

Impervious Clothing

For procedures with a high risk

of splashing or aerosol

generation, wear fire/flame

resistant and impervious

clothing.[1]

Respiratory Protection Respirator

A NIOSH-approved N95

filtering facepiece respirator or

higher is recommended for all

procedures.[2] If exposure

limits are exceeded or there

are symptoms of irritation, a

full-face respirator should be

used.[1]
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Operational Plan for Safe Handling
Follow these step-by-step procedures for the safe handling of Antiviral Agent 55 from receipt

to disposal.

Preparation and Engineering Controls
Designated Area: All work with Antiviral Agent 55 must be conducted in a designated and

clearly marked area with restricted access.

Ventilation: All handling of the powdered form of Antiviral Agent 55 must be performed

within a certified Class II Biological Safety Cabinet (BSC) or a powder containment hood to

minimize inhalation exposure.

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[3] A spill kit specifically for potent compounds

should be available in the immediate vicinity.

Handling Procedures
Personal Protective Equipment (PPE): Don all required PPE as outlined in the table above

before entering the designated handling area.

Weighing and Reconstitution:

Perform all weighing and reconstitution of the powdered agent within the BSC.

Use disposable weighing boats and spatulas to avoid cross-contamination.

Handle the compound gently to prevent aerosolization.

Solution Handling:

When working with solutions of Antiviral Agent 55, exercise caution to prevent splashes

and spills.

Use luer-lock syringes and needles to prevent accidental disconnection and aerosol

generation.
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Decontamination:

Decontaminate all surfaces and equipment with an appropriate disinfectant, such as a

1:10 dilution of bleach, followed by a rinse with 70% ethanol, before and after each use.

All disposable materials used in the handling process should be considered contaminated

waste.

Disposal Plan
Proper disposal of Antiviral Agent 55 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste: All contaminated solid waste, including gloves, gowns, weighing papers, and

pipette tips, must be placed in a clearly labeled, sealed, and puncture-resistant hazardous

waste container.

Liquid Waste: Unused solutions of Antiviral Agent 55 should be collected in a designated,

sealed, and clearly labeled hazardous waste container. Do not discharge any amount of this

agent into the drain.

Sharps: All contaminated sharps, such as needles and razor blades, must be disposed of in

a designated sharps container.

Final Disposal
Licensed Waste Disposal: All waste contaminated with Antiviral Agent 55 must be disposed

of through a licensed hazardous waste disposal company.

Regulatory Compliance: Ensure that all local, state, and federal regulations for the disposal

of hazardous pharmaceutical waste are strictly followed.

Experimental Workflow for Handling Antiviral Agent
55
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Caption: Workflow for the safe handling of Antiviral Agent 55.
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Emergency Procedures
In the event of an accidental exposure to Antiviral Agent 55, follow these procedures

immediately:

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.

Inhalation: Move the affected individual to fresh air.

Ingestion: Do not induce vomiting. Rinse the mouth with water.

In all cases of exposure, seek immediate medical attention and report the incident to the

appropriate institutional safety officer. Provide the Safety Data Sheet (SDS) for Antiviral Agent
55 to the responding medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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